Cas no 2229176-45-6 (2-1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylethan-1-amine
• CAS No: 2229176-45-6
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5778201
• PubChem ID: 165609469
• Update Time: 2025-11-01

2-1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2229176-45-6
• EN300-1730378
• 2-[1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutyl]ethan-1-amine
• 2-1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylethan-1-amine

• Inchi： 1S/C11H17N3/c1-2-14-9-10(8-13-14)11(6-7-12)4-3-5-11/h2,8-9H,1,3-7,12H2
• InChI Key： FIGLUUNCZXKSMO-UHFFFAOYSA-N
• SMILES： N1(C=C)C=C(C=N1)C1(CCN)CCC1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylethan-1-amine

Research Briefing on 2-1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylethan-1-amine (CAS: 2229176-45-6)

In recent years, the compound 2-1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylethan-1-amine (CAS: 2229176-45-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and cyclobutyl structural motifs, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments, mechanisms of action, and potential clinical implications associated with this compound.

Recent studies have focused on the synthesis and optimization of 2-1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylethan-1-amine to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, to achieve high yields and purity. The compound's structural versatility allows for modifications that can fine-tune its binding affinity and selectivity towards specific biological targets, making it a valuable scaffold for drug discovery.

One of the key areas of investigation has been the compound's interaction with central nervous system (CNS) receptors. Preliminary in vitro and in vivo studies suggest that 2-1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylethan-1-amine exhibits modulatory effects on neurotransmitter systems, particularly those involving dopamine and serotonin. These findings have sparked interest in its potential application for treating neuropsychiatric disorders such as depression, anxiety, and schizophrenia. However, further mechanistic studies are required to elucidate its precise mode of action and optimize its therapeutic window.

In addition to its CNS activity, this compound has also demonstrated anti-inflammatory and immunomodulatory properties. Research published in the last year highlights its ability to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, in preclinical models. These effects are thought to be mediated through the modulation of intracellular signaling pathways, including NF-κB and MAPK. Such properties position 2-1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylethan-1-amine as a potential candidate for treating autoimmune and chronic inflammatory conditions.

Despite these promising findings, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Recent advancements in formulation technologies, including nanoparticle-based delivery systems, may offer solutions to some of these challenges, thereby enhancing the compound's clinical translatability.

In conclusion, 2-1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutylethan-1-amine represents a multifaceted molecule with significant therapeutic potential across multiple disease areas. Ongoing research efforts are expected to further unravel its biological mechanisms and optimize its pharmacological profile, paving the way for future clinical applications. Stakeholders in the pharmaceutical industry are encouraged to monitor developments closely, as this compound may soon transition from bench to bedside.